![molecular formula C21H22N2O4 B271256 2-(2,3-Dimethylanilino)-2-oxoethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate](/img/structure/B271256.png)
2-(2,3-Dimethylanilino)-2-oxoethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,3-Dimethylanilino)-2-oxoethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate, also known as DAPC, is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(2,3-Dimethylanilino)-2-oxoethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. For example, this compound has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting this enzyme, this compound may increase the levels of acetylcholine in the brain, which could have potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, analgesic, and anti-tumor activities. In animal studies, this compound has been shown to reduce inflammation and pain in various models of inflammation and pain. Additionally, this compound has been shown to inhibit the growth of certain tumor cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-(2,3-Dimethylanilino)-2-oxoethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate is its versatility, as it can be easily modified to produce derivatives with different properties. Additionally, this compound has shown promising results in various preclinical studies, indicating its potential as a therapeutic agent. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in some laboratory settings.
Future Directions
There are several future directions for research on 2-(2,3-Dimethylanilino)-2-oxoethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate. One potential avenue is the development of this compound-based materials for various applications, such as drug delivery and tissue engineering. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential therapeutic targets. Finally, clinical trials are needed to determine the safety and efficacy of this compound as a therapeutic agent in humans.
Synthesis Methods
The synthesis of 2-(2,3-Dimethylanilino)-2-oxoethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate involves the reaction of 2-(2,3-dimethylanilino)acetic acid with ethyl chloroformate and 1-phenyl-3-pyrrolidinone. The reaction is carried out in the presence of a catalyst, such as triethylamine, and under controlled temperature and pressure conditions. The resulting product is then purified using column chromatography.
Scientific Research Applications
2-(2,3-Dimethylanilino)-2-oxoethyl 5-oxo-1-phenyl-3-pyrrolidinecarboxylate has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science. In medicinal chemistry, this compound has been investigated for its potential as a novel anti-inflammatory and analgesic agent. In drug discovery, this compound has been explored for its ability to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is implicated in Alzheimer's disease. In materials science, this compound has been investigated for its potential as a building block for the synthesis of novel materials, such as polymers and dendrimers.
properties
Molecular Formula |
C21H22N2O4 |
---|---|
Molecular Weight |
366.4 g/mol |
IUPAC Name |
[2-(2,3-dimethylanilino)-2-oxoethyl] 5-oxo-1-phenylpyrrolidine-3-carboxylate |
InChI |
InChI=1S/C21H22N2O4/c1-14-7-6-10-18(15(14)2)22-19(24)13-27-21(26)16-11-20(25)23(12-16)17-8-4-3-5-9-17/h3-10,16H,11-13H2,1-2H3,(H,22,24) |
InChI Key |
PHFKFWINVFJDCA-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)NC(=O)COC(=O)C2CC(=O)N(C2)C3=CC=CC=C3)C |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)COC(=O)C2CC(=O)N(C2)C3=CC=CC=C3)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.